N-[3-(4-methyl-6-oxo-1H-pyrimidin-2-yl)phenyl]-4-(trifluoromethyl)pyridine-2-carboxamide

• IUPAC Name: N-[3-(4-methyl-6-oxo-1H-pyrimidin-2-yl)phenyl]-4-(trifluoromethyl)pyridine-2-carboxamide
• InChI: InChI=1S/C18H13F3N4O2/c1-10-7-15(26)25-16(23-10)11-3-2-4-13(8-11)24-17(27)14-9-12(5-6-22-14)18(19,20)21/h2-9H,1H3,(H,24,27)(H,23,25,26)
• InChI Key: NCYYULVOAULIME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)C2=CC(=CC=C2)NC(=O)C3=NC=CC(=C3)C(F)(F)F
• Molecular Formula: C18H13F3N4O2
• Molecular Weight: 374.3 g/mol

Description

The compound “N-[3-(4-methyl-6-oxo-1H-pyrimidin-2-yl)phenyl]-4-(trifluoromethyl)pyridine-2-carboxamide” is a complex organic molecule that contains several functional groups and structural motifs common in pharmaceutical and agrochemical compounds. It includes a pyrimidine ring, which is a basic structure in many biologically active compounds, and a trifluoromethyl group, which is often found in pharmaceuticals and pesticides.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, a phenyl ring, and a pyridine ring, all of which are common structures in organic chemistry. The trifluoromethyl group attached to the pyridine ring would likely contribute to the compound’s unique physicochemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of its functional groups. For example, the pyrimidine ring could undergo reactions such as N- and O-alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the trifluoromethyl group could enhance the compound’s lipophilicity, potentially improving its ability to cross biological membranes.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Pyrimidine derivatives have been used as caspase inhibitors, hepatitis C inhibitors, antiplasmodials, NTPDase inhibitors, and anticancer agents.

Future Directions

The future directions for research on this compound could include further exploration of its biological activity, development of synthesis methods, and investigation of its potential applications in pharmaceuticals or agrochemicals.